Cas no 1309929-72-3 (Stevia impurity)

Stevia impurity structure

Product Name:Stevia impurity

CAS No:1309929-72-3

MF:C₄₄H₇₀O₂₂

MW:951.01341676712

CID:2040992

PubChem ID:101803319

Update Time:2024-11-07

Stevia impurity Chemical and Physical Properties

Names and Identifiers

- 13-[(2-O-6-deoxy-beta-D-glucopyranosyl-3-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-ent-kaur-16-en-19-oic acid beta-D-glucopyranosyl ester
- AKOS040763513
- CS-0998054
- Stevia impurity (13-[(2-O-6-deoxy-??-D-glucopyranosyl-3-O-??-D-glucopyranosyl-??-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid ??-D-glucopyranosyl ester)
- HY-N12599
- Stevia impurity (13-[(2-O-6-deoxy-I(2)-D-glucopyranosyl-3-O-I(2)-D-glucopyranosyl-I(2)-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid I(2)-D-glucopyranosyl ester)
- 13-[2-O-(6-Deoxy-beta-D-glucopyranosyl)-3-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy]kaura-16-ene-18-oic acid beta-D-glucopyranosyl ester
- Stevioside E
- 1309929-72-3
- Stevia impurity
- Inchi： 1S/C44H70O22/c1-17-12-43-10-6-22-41(3,8-5-9-42(22,4)40(58)65-38-33(57)30(54)26(50)20(14-46)61-38)23(43)7-11-44(17,16-43)66-39-35(64-36-31(55)28(52)24(48)18(2)59-36)34(27(51)21(15-47)62-39)63-37-32(56)29(53)25(49)19(13-45)60-37/h18-39,45-57H,1,5-16H2,2-4H3
- InChI Key： QSRAJVGDWKFOGU-UHFFFAOYSA-N
- SMILES： CC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(O)C(CO)OC2OC23CCC4C(CCC5C(C(OC6C(O)C(O)C(O)C(CO)O6)=O)(C)CCCC54C)(CC2=C)C3)O1

Computed Properties

Exact Mass: 950.43587386g/mol
Monoisotopic Mass: 950.43587386g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 66
Rotatable Bond Count: 12
Complexity: 1740
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 26
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 354Å²

Stevia impurity Pricemore >>

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ChemFaces	CFN95229-5mg	Stevia impurity (13-[(2-O-6-deoxy-β-D-glucopyranosyl-3-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid β-D-glucopyranosyl ester)	1309929-72-3	>95%	5mg	$463	2021-07-22
ChemFaces	CFN95229-5mg	Stevia impurity (13-[(2-O-6-deoxy-beta-D-glucopyranosyl-3-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid beta-D-glucopyranosyl ester)	1309929-72-3	>95%	5mg	$463	2023-09-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN6498-5 mg	Stevia impurity (13-[(2-O-6-deoxy-?2-D-glucopyranosyl-3-O-?2-D-glucopyranosyl-?2-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid ?2-D-glucopyranosyl ester)	1309929-72-3		5mg	￥4870.00	2022-04-26
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TargetMol Chemicals	TN6498-1 mL * 10 mM (in DMSO)	Stevia impurity (13-[(2-O-6-deoxy-Î²-D-glucopyranosyl-3-O-Î²-D-glucopyranosyl-Î²-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid Î²-D-glucopyranosyl ester)	1309929-72-3	98%	1 mL * 10 mM (in DMSO)	￥ 6930	2023-09-15
TargetMol Chemicals	TN6498-5mg	Stevia impurity (13-[(2-O-6-deoxy-Î²-D-glucopyranosyl-3-O-Î²-D-glucopyranosyl-Î²-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid Î²-D-glucopyranosyl ester)	1309929-72-3	98%	5mg	￥ 4560	2023-09-15
TargetMol Chemicals	TN6498-5mg	Stevia impurity (13-[(2-O-6-deoxy-Î²-D-glucopyranosyl-3-O-Î²-D-glucopyranosyl-Î²-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid Î²-D-glucopyranosyl ester)	1309929-72-3		5mg	￥ 4560	2024-07-24
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